Cas no 921803-94-3 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide)

• Product Name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide
• CAS No: 921803-94-3
• MF: C₂₁H₂₀FN₃O₂
• MW: 365.400808334351
• CID: 6171057
• PubChem ID: 20932367
• Update Time: 2025-10-30

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide
• N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,4-dimethylbenzamide
• N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide
• F2236-0210
• AKOS001970153
• 921803-94-3
• N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-3,4-dimethylbenzamide

• Inchi： 1S/C21H20FN3O2/c1-14-3-4-17(13-15(14)2)21(27)23-11-12-25-20(26)10-9-19(24-25)16-5-7-18(22)8-6-16/h3-10,13H,11-12H2,1-2H3,(H,23,27)
• InChI Key： ZCOYYLZSKADLSN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CCNC(C2C=CC(C)=C(C)C=2)=O)N=1)=O

Computed Properties

• Exact Mass: 365.15395505g/mol
• Monoisotopic Mass: 365.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.8Ų

Additional information on N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,4-dimethylbenzamide

N-{2-[3-(4-Fluorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,4-Dimethylbenzamide: A Comprehensive Overview

N-{2-[3-(4-Fluorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,4-Dimethylbenzamide, commonly referred to by its CAS number 921803-94-3, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a benzamide moiety with a dihydropyridazine ring system. The presence of fluorine substituents and methyl groups further enhances its chemical diversity and functional properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes.

One of the most intriguing aspects of N-{2-[3-(4-Fluorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,4-Dimethylbenzamide is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits promising activity against various biological targets, including kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, a recent study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit a specific kinase involved in cell proliferation, making it a candidate for further investigation in oncology research.

In addition to its therapeutic potential, this compound has also been studied for its pharmacokinetic properties. Research indicates that it possesses favorable absorption and distribution characteristics, which are critical for its effectiveness as an orally administered drug. However, further studies are required to fully understand its metabolism and excretion profiles. These insights will be crucial for optimizing dosing regimens and ensuring patient safety.

The structural versatility of N-{2-[3-(4-Fluorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,4-Dimethylbenzamide also makes it an attractive candidate for chemical modifications aimed at improving its bioavailability and efficacy. For instance, researchers have explored the addition of hydroxyl or methoxy groups to enhance solubility and reduce toxicity. These modifications have shown promising results in preliminary experiments, suggesting that this compound could serve as a platform for developing a range of therapeutic agents.

From an environmental perspective, the synthesis and application of this compound must adhere to strict safety and sustainability standards. Recent studies have focused on minimizing waste generation during the production process by implementing green chemistry principles. For example, the use of catalytic systems that operate under mild conditions has been shown to reduce energy consumption and hazardous byproducts.

In conclusion, N-{2-[3-(4-Fluorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-3,4-Dimethylbenzamide (CAS No. 921803-94-3) represents a significant advancement in organic chemistry with broad implications for drug development and chemical innovation. As research continues to uncover its full potential, this compound is poised to play a key role in addressing some of the most pressing challenges in modern medicine.